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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylbutane

L  Get Quote

Cat. No.: B14651614

A Technical Overview of 1,3-Dibromo-2-
methylbutane

This guide provides a concise summary of the core physicochemical properties of 1,3-
Dibromo-2-methylbutane, tailored for researchers and professionals in drug development and
chemical synthesis.

Core Molecular Data

1,3-Dibromo-2-methylbutane is a halogenated alkane. Its fundamental molecular attributes
are summarized below.

Identifier Value Reference
Molecular Formula C5H10Br2 [11121[3]
Molecular Weight 229.94 g/mol [1][2]13]
IUPAC Name 1,3-dibromo-2-methylbutane [1112]

CAS Registry Number 49623-50-9 [11[2]
Canonical SMILES CC(CBr)C(C)Br [1]

Physicochemical Properties
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While extensive experimental data for this specific isomer is limited, computed properties and
data from related compounds provide valuable insights. These properties are critical for
predicting its behavior in various chemical environments.

o Physical State: Expected to be a liquid at standard temperature and pressure.

e Reactivity: As a di-haloalkane, it can participate in various nucleophilic substitution and
elimination reactions. The bromine atoms serve as good leaving groups, making it a useful
building block in organic synthesis.

Biological Significance and Signaling Pathways

1,3-Dibromo-2-methylbutane is a simple synthetic organohalogen compound. It is not known
to be involved in any biological signaling pathways. Its primary relevance to the life sciences is
as a potential intermediate or building block in the synthesis of more complex, biologically
active molecules. Due to its alkylating nature, it would be expected to exhibit cytotoxicity if
introduced into biological systems.

Experimental Protocols and Applications

The primary application of 1,3-Dibromo-2-methylbutane is in organic synthesis. Acommon
experimental protocol would involve its use as an electrophile in substitution reactions.

Generalized Experimental Protocol: Nucleophilic Substitution

e Reaction Setup: 1,3-Dibromo-2-methylbutane is dissolved in a suitable aprotic polar
solvent (e.g., acetone, DMF, or DMSO) under an inert atmosphere (e.g., nitrogen or argon).

» Nucleophile Addition: A nucleophile (e.g., an amine, thiol, or cyanide salt) is added to the
solution, often dropwise if the reaction is exothermic.

» Reaction Conditions: The reaction mixture is stirred at a controlled temperature, ranging from
room temperature to reflux, depending on the reactivity of the nucleophile. Reaction progress
is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).
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o Workup and Purification: Upon completion, the reaction is quenched, and the product is
extracted using an appropriate organic solvent. The crude product is then purified, typically
by column chromatography or distillation, to isolate the desired substituted product.

This synthetic utility is visualized in the logical workflow diagram below.

Synthetic Utility of 1,3-Dibromo-2-methylbutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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